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Compound of Interest

Compound Name:
(1-Methylhexyl)ammonium

sulphate

Cat. No.: B12349367 Get Quote

An In-depth Technical Guide on the Safety of (1-Methylhexyl)ammonium sulphate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS) and

should not be used for emergency response. Always refer to the official SDS provided by the

manufacturer for complete and up-to-date safety information.

Chemical Identification and Physical Properties
(1-Methylhexyl)ammonium sulphate, also known as 2-aminoheptane sulfate, is the sulphate

salt of the aliphatic amine 2-aminoheptane. It is classified as a sympathomimetic agent due to

its vasoconstrictor and stimulant properties.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name (1-Methylhexyl)ammonium sulphate

Synonyms
2-Aminoheptane sulfate, Tuaminoheptane

sulfate

CAS Number 3595-14-0, 6411-75-2 (sulfate 2:1)[1]

Molecular Formula C₁₄H₃₆N₂O₄S[2]

Molecular Weight 328.51 g/mol [2]

Chemical Structure Bis((1-methylhexyl)ammonium) sulphate

Table 2: Physical and Chemical Properties of (1-Methylhexyl)ammonium sulphate

Property Value Source

Melting Point 289-291°C [2]

Appearance Data not available

Solubility Data not available

Table 3: Physical and Chemical Properties of 2-Aminoheptane (Base)

Property Value Source

Molecular Formula C₇H₁₇N [1]

Molecular Weight 115.22 g/mol [1]

Boiling Point 142-144 °C

Density 0.766 g/mL at 25 °C

Flash Point 54.4 °C [2]

Refractive Index n20/D 1.418
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Toxicological Profile
The toxicological data for (1-Methylhexyl)ammonium sulphate is limited. The safety profile is

often inferred from data on the free base, 2-aminoheptane, and other related alkylamines.

Table 4: Summary of Toxicological Hazards

Hazard Classification and Statements

Acute Oral Toxicity Category 4 (Harmful if swallowed)

Acute Dermal Toxicity Category 4 (Harmful in contact with skin)

Acute Inhalation Toxicity Category 4 (Harmful if inhaled)

Skin Corrosion/Irritation
Category 1B (Causes severe skin burns and

eye damage)

Serious Eye Damage/Irritation Category 1 (Causes serious eye damage)

Specific Target Organ Toxicity (Single Exposure) Category 3 (May cause respiratory irritation)

Hazard classifications are based on the free base, 2-aminoheptane.

Mechanism of Action and Signaling Pathways
2-Aminoheptane, the active component of (1-Methylhexyl)ammonium sulphate, is a

sympathomimetic agent. Its primary mechanism of action involves increasing the levels of

norepinephrine at the synaptic cleft, leading to vasoconstriction and central nervous system

stimulation[3]. This can occur through two main pathways:

Inhibition of Norepinephrine Reuptake: The compound blocks the norepinephrine transporter

(NET), preventing the reuptake of norepinephrine from the synapse into the presynaptic

neuron.

Promotion of Norepinephrine Release: It acts as a releasing agent, triggering the release of

norepinephrine from presynaptic vesicles.
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The increased concentration of norepinephrine in the synapse leads to enhanced activation of

adrenergic receptors on the postsynaptic neuron, resulting in the observed physiological

effects.

Simplified Mechanism of Sympathomimetic Action
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Mechanism of Action of (1-Methylhexyl)amine

Experimental Protocols
Standardized protocols are used to assess the safety and toxicity of chemical substances. The

following are examples of relevant OECD guidelines.

Acute Dermal Irritation/Corrosion (OECD 404)
This test determines the potential of a substance to cause irreversible skin damage.

Methodology:

Animal Model: A single albino rabbit is typically used for the initial test.

Test Substance Application: 0.5 g of the solid substance is applied to a small patch of shaved

skin (approx. 6 cm²).

Exposure: The test patch is covered with a gauze dressing for a 4-hour exposure period.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12349367?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: After removal of the patch, the skin is examined for signs of erythema (redness)

and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) and daily

thereafter for up to 14 days.

Scoring: The severity of skin reactions is graded numerically.

Confirmation: If no corrosive effect is observed in the initial animal, the test is confirmed

using two additional animals.

Workflow for OECD 404 Dermal Irritation Test

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is used to estimate the acute oral toxicity of a substance.

Methodology:

Animal Model: The test is typically conducted on rats.

Dosing: A stepwise procedure is used with a group of 3 animals per step. The starting dose

is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

Administration: The substance is administered orally by gavage.

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.

Stepwise Procedure: The outcome of the first group determines the dose for the next group

(if necessary). The test is stopped when a confident classification of the substance's toxicity

can be made.
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Experimental Workflow: OECD 423 Acute Oral Toxicity
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Workflow for OECD 423 Oral Toxicity Test

In Vitro Cytotoxicity Assays
These assays are used to assess the toxicity of a substance on cultured cells. A common

method is the MEM Elution test.

Methodology:

Sample Preparation: The test material is extracted using a suitable solvent to create an

eluate.

Cell Culture: A suitable cell line (e.g., fibroblasts) is cultured in Minimum Essential Medium

(MEM).
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Exposure: The cultured cells are exposed to the eluate for a defined period (e.g., 24-72

hours).

Evaluation: Cell viability and morphology are assessed using methods like MTT assay or

microscopic examination.

Interpretation: The results are compared to control groups to determine the cytotoxic

potential of the eluate.

Safety and Handling
Engineering Controls:

Use in a well-ventilated area, preferably under a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge.

First Aid Measures:

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If conscious, give 2-4 cupfuls of water. Seek immediate

medical attention.
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Conclusion
(1-Methylhexyl)ammonium sulphate is a sympathomimetic amine salt with potential for

significant toxicity. It is corrosive to skin and eyes and harmful if ingested, inhaled, or absorbed

through the skin. Its mechanism of action is related to the disruption of norepinephrine

signaling. All handling should be performed with appropriate engineering controls and personal

protective equipment in place. The toxicological assessment of this and similar compounds

relies on standardized in vivo and in vitro experimental protocols to ensure safety and proper

hazard classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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